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Compound of Interest

Compound Name: 2-Hexynoic acid

Cat. No.: B1330585

A Comparative Guide to the Physical Constants of
2-Hexynoic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of organic compounds is fundamental. This guide
provides a compilation of literature reference data for the physical constants of 2-Hexynoic
acid (CAS No: 764-33-0), a six-carbon carboxylic acid containing a carbon-carbon triple bond.

Chemical Identity

e Molecular Formula: CeHsO2[1][2][3]
e Molecular Weight: 112.13 g/mol [2][3][4]
o |[UPAC Name: hex-2-ynoic acid[1][3][5]

e Synonyms: n-Propylacetylenecarboxylic acid[6]

Tabulated Physical and Spectroscopic Data

The following table summarizes the key physical constants and spectroscopic information for 2-
Hexynoic acid gathered from various chemical data sources. These values are essential for
experimental design, safety assessments, and computational modeling.
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Property

Value

Source(s)

Physical State

Liquid

[5]

Melting Point

23-26 °C /27 °C

[2]6]1[7]

Boiling Point

230 °C (at 760 mmHg)

[2](6]

110-112 °C (at 10 mmHg)

[2]7]

116-117 °C (at 13 mmHg)

[5]

Density 0.992 g/mL (at 25 °C) [2][6]
Refractive Index 1.4590 [2][6]
pKa (Predicted) 2.67+0.10 [4]

Vapor Pressure (Predicted)

0.0 £ 0.9 mmHg (at 25 °C)

[2]

Spectroscopic Data

1H NMR

Available (400 MHz in CDCls)

[2]141(8]

13C NMR

Available (in CDClIs)

[2]14]

Infrared (IR)

Available (liquid film and gas

phase)

[1]021[4]

Mass Spectrometry (MS)

Available (electron ionization)

[1]14]

Experimental Protocols

While specific experimental procedures for determining the physical constants of 2-Hexynoic

acid are not detailed in the readily available literature, general methodologies for carboxylic

acids are well-established. Below is a representative protocol for determining the acid

dissociation constant (pKa), a critical parameter for understanding the compound's behavior in

solution.

General Protocol: Determination of pKa by
Potentiometric Titration
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Potentiometric titration is a standard method for determining the dissociation constants of
acids.[9][10][11]

Objective: To determine the pKa of a carboxylic acid by monitoring the pH of a solution as a
standardized base is added.

Materials:

e 2-Hexynoic acid

o Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

» Deionized, CO2-free water

» pH meter with a glass electrode, calibrated with standard buffers
e Magnetic stirrer and stir bar

e Burette

Methodology:

e Preparation: A precise amount of 2-Hexynoic acid is dissolved in a known volume of
deionized water to create a solution of known concentration (e.g., 0.01 M).

« Titration Setup: The acid solution is placed in a beaker with a magnetic stir bar. The
calibrated pH electrode is immersed in the solution, ensuring it does not interfere with the stir
bar. The burette is filled with the standardized NaOH solution.

o Data Collection: An initial pH reading of the acid solution is recorded. The NaOH titrant is
added in small, precise increments (e.g., 0.1-0.2 mL). After each addition, the solution is
allowed to equilibrate, and the pH is recorded.

o Endpoint Determination: The titration continues past the equivalence point, where a sharp
increase in pH is observed.

o Data Analysis: The collected data (volume of NaOH added vs. pH) is plotted to generate a
titration curve. The pKa is determined from the pH at the half-equivalence point (the point
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where half of the acid has been neutralized by the base). Advanced analysis can be
performed using derivative plots or the Gran method to more accurately determine the
equivalence point.[10]

Visualized Workflow

The characterization of a chemical compound like 2-Hexynoic acid follows a logical
progression from initial synthesis or acquisition to comprehensive analysis. The following
diagram illustrates a typical workflow.
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Caption: Workflow for the physicochemical characterization of 2-Hexynoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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